Methyl (Z)-1-acetyl-3-(ethoxy(phenyl)methylene)-2-oxoindoline-6-carboxylate

• IUPAC Name: methyl (3Z)-1-acetyl-3-[ethoxy(phenyl)methylidene]-2-oxoindole-6-carboxylate
• InChI: InChI=1S/C21H19NO5/c1-4-27-19(14-8-6-5-7-9-14)18-16-11-10-15(21(25)26-3)12-17(16)22(13(2)23)20(18)24/h5-12H,4H2,1-3H3/b19-18-
• InChI Key: NSLGYOTXIPMWNZ-HNENSFHCSA-N
• Canonical SMILES: CCOC(=C1C2=C(C=C(C=C2)C(=O)OC)N(C1=O)C(=O)C)C3=CC=CC=C3
• Isomeric SMILES: CCO/C(=C\1/C2=C(C=C(C=C2)C(=O)OC)N(C1=O)C(=O)C)/C3=CC=CC=C3
• Molecular Formula: C21H19NO5
• Molecular Weight: 365.4 g/mol
• CAS RN: 1027407-75-5

Description

Methyl (Z)-1-acetyl-3-(ethoxy(phenyl)methylene)-2-oxoindoline-6-carboxylate, also known as EAPB, is a novel synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. EAPB belongs to the class of indole-based compounds and has been shown to exhibit a range of biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

1. Structural Analysis and Crystallography

The compound has been studied for its structural and crystallographic properties. In a study, similar molecules were examined to understand their molecular conformations and interactions within crystals. Such research is crucial for understanding the physical and chemical properties of these compounds, which can have implications in material science and drug design (Zhengyi Li et al., 2015).

2. Synthesis of Derivatives

Research has been conducted on synthesizing derivatives of this compound. For instance, the reaction of related carbamates with ethyl 3-aminocrotonate led to the formation of ethyl 5-{3(4)-[(methoxycarbonyl)amino]phenyl}-2-methyl-4-(2-oxo-2,3-dihydro-1H-indol-3-yl)-1H-pyrrole-3-carboxylates. Such syntheses are valuable for creating new compounds with potential pharmacological applications (A. V. Velikorodov et al., 2011).

3. Development of Novel Chemical Reactions

The compound is used in developing new chemical reactions. For example, a study described the use of similar compounds in the synthesis of alkenoyl- and cinnamoylketene dithioacetals. This demonstrates the compound's role in advancing organic synthesis techniques, which could lead to the discovery of new drugs or materials (E. B. Choi et al., 1991).

4. Pharmaceutical Research

Various derivatives of the compound are being explored in pharmaceutical research. For example, studies on oxoindole-linked α-alkoxy-β-amino acid derivatives have been conducted, which can be pivotal in the development of new drugs with specific therapeutic actions (K. Ravikumar et al., 2015).

5. Exploration in Medicinal Chemistry

The compound and its derivatives are of interest in medicinal chemistry for their potential biological activities. For instance, research on N-[2-(benzoylamino)(2-oxoindolin-3-ylidene)acetyl]amino acids ethyl esters, which are related to this compound, has been conducted to explore their pharmacological properties (O. Altukhov, 2014).